5-(2,6-Difluorophenyl)pyrrolidin-2-one

• IUPAC Name: 5-(2,6-difluorophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C10H9F2NO/c11-6-2-1-3-7(12)10(6)8-4-5-9(14)13-8/h1-3,8H,4-5H2,(H,13,14)
• InChI Key: UKASGFAXZYEVLR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC1C2=C(C=CC=C2F)F
• Molecular Formula: C10H9F2NO
• Molecular Weight: 197.18 g/mol

Description

5-(2,6-Difluorophenyl)pyrrolidin-2-one is a five-membered lactam (pyrrolidinone) derivative featuring a 2,6-difluorophenyl substituent at the 5-position of the heterocyclic ring. Its molecular formula is C₁₀H₉F₂NO, with a molecular weight of 213.18 g/mol. The compound’s structure (Fig.

Key structural attributes:

• Lactam core: Provides hydrogen-bonding capability via the carbonyl group.
• 2,6-Difluorophenyl group: Introduces steric and electronic effects, affecting interactions with biological targets.
• Substituent position: The 5-position substitution distinguishes it from related pyrrolidinone derivatives.

Comparison with Similar Compounds

Positional Isomers: 4-Amino-1-(2,6-Difluorophenyl)pyrrolidin-2-one Hydrochloride

A closely related compound, 4-amino-1-(2,6-difluorophenyl)pyrrolidin-2-one hydrochloride (CID 43521113), shares the same lactam core and difluorophenyl group but differs in substituent placement and functional groups (Table 1) :

Property	5-(2,6-Difluorophenyl)pyrrolidin-2-one	4-Amino-1-(2,6-difluorophenyl)pyrrolidin-2-one HCl
Substituent Position	5-position (pyrrolidinone ring)	1-position (N-linked phenyl), 4-amino group
Molecular Formula	C₁₀H₉F₂NO	C₁₀H₁₀F₂N₂O·HCl
Functional Groups	Lactam, difluorophenyl	Lactam, difluorophenyl, amino, hydrochloride salt
Hypothesized Solubility	Moderate lipophilicity	Enhanced water solubility due to ionic HCl salt
Bioactivity Relevance	Potential kinase inhibition	Increased hydrogen-bonding capacity from amino group

Key Differences :

• The hydrochloride salt form of the 4-amino derivative improves solubility, making it more suitable for aqueous formulations.
• Steric effects differ due to N-linked phenyl substitution vs. 5-position substitution.

Pyridin-2-one Derivatives

Pyridin-2-one analogs, such as 1-(4-acetylphenyl)-6-hydroxy-2-oxo-1,2-dihydropyridine-3,5-dicarbonitrile , represent a distinct class of six-membered lactams (Table 2) :

Property	5-(2,6-Difluorophenyl)pyrrolidin-2-one	Pyridin-2-one Derivatives (e.g., Compound 1 )
Core Structure	Five-membered pyrrolidinone	Six-membered pyridinone
Substituents	2,6-Difluorophenyl	Acetylphenyl, hydroxy, dicarbonitrile groups
Polarity	Moderate (fluorine reduces polarity)	High (due to hydroxy and dicarbonitrile groups)
Conformational Flexibility	Restricted by lactam ring	Greater flexibility in six-membered ring

Key Differences :

• Pyridin-2-ones exhibit higher polarity, favoring solubility in polar solvents.
• The five-membered lactam in pyrrolidin-2-one derivatives imposes rigidity, which may improve binding specificity in biological systems.
• Fluorine substitution in the target compound enhances metabolic stability compared to hydroxy or amino groups in pyridinones.

Fluorinated Aryl Analogs

Fluorine substitution patterns significantly influence physicochemical properties. For example:

• 2-Fluorophenyl vs.
• Non-fluorinated pyrrolidinones: Lack of fluorine reduces lipophilicity and may decrease blood-brain barrier penetration.